Cas no 701278-80-0 (Pyridine, 2-[(1S,2R)-2,4-dimethyl-3-cyclohexen-1-yl]-)

• Product Name: Pyridine, 2-[(1S,2R)-2,4-dimethyl-3-cyclohexen-1-yl]-
• CAS No: 701278-80-0
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 1741758
• Update Time: 2024-11-27

Pyridine, 2-[(1S,2R)-2,4-dimethyl-3-cyclohexen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(1S,2R)-2,4-dimethyl-3-cyclohexen-1-yl]-

• Inchi： 1S/C13H17N/c1-10-6-7-12(11(2)9-10)13-5-3-4-8-14-13/h3-5,8-9,11-12H,6-7H2,1-2H3/t11-,12+/m1/s1
• InChI Key： XEQHOJCKVGIJHB-NEPJUHHUSA-N
• SMILES： C1([C@H]2CCC(C)=C[C@H]2C)=NC=CC=C1

Computed Properties

• Exact Mass: 187.13621

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 274.1±19.0 °C(Predicted)
• PSA: 12.89
• pka: 5.47±0.19(Predicted)